3-(4-Benzyloxyphenyl)-4-chlorobenzoic acid, 95%
Overview
Description
3-(4-Benzyloxyphenyl)-4-chlorobenzoic acid (also known as 3-BPCA) is a synthetic organic compound that is widely used in the scientific research field. It is a white crystalline powder that is insoluble in water and has a melting point of approximately 247-249°C. 3-BPCA is a widely used reagent in the synthesis of organic compounds, and is also used as an intermediate in the production of pharmaceuticals and other industrial chemicals. In addition, 3-BPCA has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.
Mechanism of Action
The mechanism of action of 3-BPCA is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of many drugs and other compounds. In addition, 3-BPCA has been shown to have antioxidant properties, which suggests that it may be useful in the treatment of some diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BPCA are not yet fully understood. However, studies have shown that the compound has antioxidant properties and can inhibit the activity of the enzyme cytochrome P450. In addition, 3-BPCA has been shown to inhibit the growth of certain types of bacteria and fungi, suggesting that it may have potential applications in the treatment of certain infections.
Advantages and Limitations for Lab Experiments
The advantages of using 3-BPCA in laboratory experiments include its low cost and availability, its stability in aqueous solutions, and its relatively low toxicity. However, there are some limitations to its use, including its low solubility in water and its potential to react with other compounds. Additionally, 3-BPCA is not approved for use in humans, so its use in laboratory experiments should be limited to research purposes only.
Future Directions
The potential applications of 3-BPCA are still being explored. Possible future directions for research include the development of new synthetic methods for the production of 3-BPCA and the study of its potential therapeutic applications, such as its use in the treatment of certain infections and diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of 3-BPCA and its mechanism of action.
Synthesis Methods
3-BPCA is synthesized using a two-step process. The first step involves the reaction of 4-chlorobenzaldehyde and benzyl alcohol in the presence of aqueous potassium hydroxide. This reaction yields 4-chlorobenzyl alcohol, which is then reacted with 4-benzyloxybenzoic acid in the presence of a strong base such as sodium hydroxide. The resulting product is 3-BPCA.
Scientific Research Applications
3-BPCA has been used in a wide range of scientific research applications. It has been used as a reagent in the synthesis of organic compounds, and as an intermediate in the production of pharmaceuticals and other industrial chemicals. In addition, 3-BPCA has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.
properties
IUPAC Name |
4-chloro-3-(4-phenylmethoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClO3/c21-19-11-8-16(20(22)23)12-18(19)15-6-9-17(10-7-15)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYYSZRCGILHQRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=C(C=CC(=C3)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20692269 |
Source
|
| Record name | 4'-(Benzyloxy)-6-chloro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20692269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Benzyloxyphenyl)-4-chlorobenzoic acid | |
CAS RN |
1261939-17-6 |
Source
|
| Record name | 4'-(Benzyloxy)-6-chloro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20692269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
